molecular formula C14H19NO2 B8735832 6-(2-Dimethylaminoethoxy)-1-tetralone CAS No. 62325-06-8

6-(2-Dimethylaminoethoxy)-1-tetralone

Cat. No. B8735832
CAS RN: 62325-06-8
M. Wt: 233.31 g/mol
InChI Key: CAIDTRYYHGGEMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(2-Dimethylaminoethoxy)-1-tetralone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(2-Dimethylaminoethoxy)-1-tetralone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-Dimethylaminoethoxy)-1-tetralone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62325-06-8

Product Name

6-(2-Dimethylaminoethoxy)-1-tetralone

Molecular Formula

C14H19NO2

Molecular Weight

233.31 g/mol

IUPAC Name

6-[2-(dimethylamino)ethoxy]-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C14H19NO2/c1-15(2)8-9-17-12-6-7-13-11(10-12)4-3-5-14(13)16/h6-7,10H,3-5,8-9H2,1-2H3

InChI Key

CAIDTRYYHGGEMP-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCOC1=CC2=C(C=C1)C(=O)CCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of 6-hydroxy-1-tetralone (Aldrich, 1.0 g, 6.17 mmol, 1.0 eq), N,N-dimethylethanolamine (Aldrich, 0.93 mL, 9.26 mmol, 1.5 eq), and triphenylphosphine (Aldrich, 2.43 g, 9.26 mmol, 1.5 eq) in THF (10 mL) was added diethyl azodicarboxylate (Aldrich, 1.94 mL, 12.34 mmol, 2.0 eq) at 0° C. The reaction mixture was gradually warmed to RT and continued to stir overnight. The solvent was evaporated in vacuo. The residue was purified by silica gel chromatography (3%-5% MeOH—CH2Cl2) to provide the product as orange oil. MS (ESI): 234 (M+H)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.93 mL
Type
reactant
Reaction Step One
Quantity
2.43 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.94 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Ether linked analogs such as 45, are prepared by the convergent synthesis depicted in scheme 13. The 6-hydroxy-1-tetralone 14 is reacted with an amine, such as N,N-dimethylethanolamine, preferably in the presence of PPh3 and DEAD at a temperature preferably between about 0° C. and about RT to form the 6-(2-dimethylamino-ethoxy)-3,4-dihydro-2H-naphthalen-1-one 42. the 6-(2-dimethylamino-ethoxy)-3,4-dihydro-2H-naphthalen-1-one 42 is reacted with hydroxylamine hydrochloride and base, such as Et3N. The reaction is heated above RT, preferably at reflux to form the oxime 43. Hydrogenation of the oxime 43, such as with Pd/C and H2 provides the amine 44 which can be coupled with the appropriate acid to form the desired compound 45.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.